Cas no 1804154-01-5 (2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid)

• Product Name: 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid
• CAS No: 1804154-01-5
• MF: C₉H₄ClN₃O₂
• MW: 221.599960327148
• CID: 4816233
• Update Time: 2025-06-23

2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid

• Inchi： 1S/C9H4ClN3O2/c10-9-12-6-1-4(3-11)5(8(14)15)2-7(6)13-9/h1-2H,(H,12,13)(H,14,15)
• InChI Key： FXICDIRHZBFVOV-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C#N)C(C(=O)O)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 1.7
• Topological Polar Surface Area: 89.8

Additional information on 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid

Introduction to 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid (CAS No. 1804154-01-5)

2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid (CAS No. 1804154-01-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid consists of a benzimidazole core, a chloro substituent at the 2-position, a cyano group at the 5-position, and a carboxylic acid group at the 6-position. These functional groups contribute to its chemical reactivity and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of benzimidazole derivatives in medicinal chemistry due to their diverse biological activities, including antitumor, antiviral, and anti-inflammatory properties. The presence of the chloro and cyano substituents in 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid enhances its pharmacological profile, potentially leading to improved efficacy and selectivity.

In the context of drug discovery, 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid has been explored as a lead compound for the development of new therapeutic agents. Its ability to modulate specific biological targets makes it a valuable starting point for structure-activity relationship (SAR) studies. Researchers have utilized this compound as a scaffold to synthesize a series of derivatives with enhanced pharmacological properties.

One notable application of 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid is in the field of cancer research. Studies have shown that certain benzimidazole derivatives can inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The chloro and cyano substituents in this compound may play a crucial role in enhancing its anticancer activity by improving its binding affinity to specific protein targets.

Beyond cancer research, 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid has also been investigated for its potential as an antiviral agent. The unique combination of functional groups in this compound may confer antiviral activity by interfering with viral replication processes. Preliminary studies have demonstrated that benzimidazole derivatives can inhibit the replication of various viruses, including influenza and hepatitis C virus (HCV).

The synthesis of 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid typically involves multi-step reactions, including the formation of the benzimidazole core and subsequent functionalization with the chloro and cyano groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further research and development efforts.

In addition to its potential therapeutic applications, 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid has also been studied for its use as an analytical reagent. Its distinct chemical properties make it suitable for various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These applications highlight the versatility of this compound beyond its medicinal chemistry uses.

The safety profile of 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown favorable safety profiles, with no significant toxicity observed at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-Chloro-5-cyano-1H-benzimidazole-6-carboxylic acid (CAS No. 1804154-01-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration and development as a novel therapeutic agent. Ongoing research efforts aim to optimize its pharmacological properties and evaluate its potential for clinical use.